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Compound of Interest

Compound Name: 2,3-Dichloro-5-iodopyridine

CAS No.: 97966-01-3

Cat. No.: B1321507

Get Quote

Part 1: Executive Summary & Chemical Identity
2,3-Dichloro-5-iodopyridine is a highly functionalized heterocyclic building block. Its value in

drug discovery lies in its orthogonal reactivity: the C-5 iodine atom and the C-2/C-3 chlorine

atoms offer distinct handles for sequential functionalization. However, this reactivity

necessitates strict handling protocols to prevent degradation (deiodination) and ensure

operator safety against halogenated organic toxicity.

Physicochemical Profile[1][2][3][4]
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Property Data Note

CAS Number 97966-01-3 Unique Identifier

Molecular Formula

Molecular Weight 273.89 g/mol
High halogen content

increases density

Appearance Off-white to light brown solid
Iodides often discolor upon

oxidation

Solubility
DCM, DMSO, DMF, Ethyl

Acetate

Poorly soluble in water;

lipophilic

Melting Point > 50°C (Predicted/Analogous)
Solid at RT; handle as dust

hazard

Storage Class 11 (Combustible Solids) Keep cold (2–8°C) and dark

Part 2: Toxicological Assessment & Hazard
Identification
GHS Classification & Hazard Statements
Based on structure-activity relationships (SAR) of polyhalogenated pyridines, the following

GHS classifications apply.

Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

STOT - Single Exposure: Category 3 (H335) - May cause respiratory irritation.[1][2]

Expert Insight: The "Why" Behind the Hazards
Lipophilicity: The presence of three halogen atoms renders this molecule highly lipophilic.

This facilitates rapid absorption through the skin and cell membranes, making dermal
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exposure a critical risk vector alongside inhalation.

Sensitization Potential: Halogenated pyridines are known sensitizers. Repeated exposure,

even at sub-toxic levels, can lead to hypersensitivity.

Lability of Iodine: The C-I bond is the weakest bond in the molecule. Exposure to light or heat

can liberate iodine radicals or HI, which are corrosive and toxic.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
PPE Selection Logic
Standard nitrile gloves are often insufficient for halogenated heterocycles dissolved in organic

solvents (like DCM).

Hand Protection:

Solid Handling: Double Nitrile gloves (minimum thickness 0.11 mm).

Solution Handling (DCM/Chloroform):Silver Shield (Laminate) or Viton gloves are required.

Nitrile degrades rapidly in chlorinated solvents, exposing the skin to the dissolved pyridine.

Respiratory Protection:

Work strictly within a certified chemical fume hood.

If handling large quantities (>10g) of powder outside a hood (not recommended), use a

P3/N100 particulate respirator.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended during

scale-up reactions (>50g).

Part 4: Operational Protocols & Reactivity
Storage & Stability

Light Sensitivity: Iodides are photosensitive. Store in amber glass vials or wrap clear

containers in aluminum foil.
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Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Moisture can hydrolyze

the C-2 chlorine over time (though slow), but oxygen promotes deiodination.

Temperature: Refrigerate at 2–8°C to maximize shelf life.

Handling Workflow (Weighing & Solubilization)
Static electricity is a major issue with crystalline halogenated pyridines, causing "fly-away"

powder that contaminates balances.

Cold Storage (2-8°C)
(Amber Vial)

Equilibrate to RT
(Prevent Condensation)

 30 mins Anti-Static Gun/
Ionizer Treatment

Weigh inside Fume Hood
(Draft Shield Closed)

 Minimize Dust Dissolve Immediately
(DCM/DMF)

 Contain Hazard

Click to download full resolution via product page

Figure 1: Safe handling workflow to minimize respiratory exposure and hydrolysis risks.

Reaction Selectivity & Safety
Understanding the reactivity profile is crucial for safety and yield.

C-5 Iodine: Reacts first in Pd-catalyzed cross-couplings (Suzuki, Sonogashira).

C-2 Chlorine: Reacts first in Nucleophilic Aromatic Substitution (

).

Safety Implication: When performing Lithium-Halogen exchange, the C-5 Iodine will

exchange extremely rapidly. Exotherms are likely. Add reagents (e.g.,

-PrMgCl) slowly at low temperatures (-20°C to -78°C).
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Figure 2: Orthogonal reactivity map highlighting the distinct chemical pathways and associated

risks.

Part 5: Emergency Response & Waste Disposal
Spill Cleanup

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves, goggles, and a respirator (if powder is airborne).

Containment: Do not dry sweep. Wet the powder with a high-boiling inert solvent (e.g.,

heptane) to prevent dust generation, then wipe up with chemically resistant pads.

Decontamination: Clean surface with a mild detergent and water solution.

Waste Disposal[11]
Strict Segregation: Do NOT dispose of in general trash or aqueous waste.

Stream: Must go into Halogenated Organic Waste.

Reasoning: Incineration of this compound generates HCl, HI, and NOx gases. Specialized

high-temperature incinerators with scrubbers are required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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